Cas no 1133115-91-9 (8-Bromo-5-(trifluoromethoxy)quinoline)

• Product Name: 8-Bromo-5-(trifluoromethoxy)quinoline
• CAS No: 1133115-91-9
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• MDL: MFCD11855905
• CID: 857417
• Update Time: 2026-04-29

8-Bromo-5-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-(trifluoromethoxy)quinoline

• MDL： MFCD11855905
• Inchi： InChI=1S/C10H5BrF3NO/c11-7-3-4-8(16-10(12,13)14)6-2-1-5-15-9(6)7/h1-5H
• InChI Key： KAZNMBQBMIYTGM-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=CC=C2OC(F)(F)F)Br)N=C1

Computed Properties

• Exact Mass: 290.95100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 22.12000
• LogP: 3.89590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Bromo-5-(trifluoromethoxy)quinoline

Comprehensive Overview of 8-Bromo-5-(trifluoromethoxy)quinoline (CAS No. 1133115-91-9): Properties, Applications, and Industry Insights

8-Bromo-5-(trifluoromethoxy)quinoline (CAS No. 1133115-91-9) is a high-value quinoline derivative widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This compound features a bromine substituent at the 8-position and a trifluoromethoxy group at the 5-position, enhancing its reactivity and functional utility. Its molecular formula, C₁₀H₅BrF₃NO, and molecular weight of 292.05 g/mol make it a critical intermediate in organic synthesis. Researchers and industries increasingly focus on halogenated quinoline compounds due to their role in drug discovery and advanced material development.

The growing demand for 8-Bromo-5-(trifluoromethoxy)quinoline is driven by its applications in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in targeting cancer pathways and neurodegenerative diseases, aligning with trending topics like precision medicine and AI-driven drug discovery. Additionally, its trifluoromethoxy group contributes to improved metabolic stability, a key consideration in modern pharmaceutical formulations. This aligns with frequent search queries such as "quinoline derivatives in drug development" and "CF₃O group benefits in medicinal chemistry."

From a synthetic perspective, CAS No. 1133115-91-9 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks. Its bromine atom serves as a reactive handle for further functionalization, making it a staple in high-throughput screening libraries. Industry professionals frequently search for "bromo-quinoline synthesis" or "trifluoromethoxy quinoline applications," reflecting its relevance in organic synthesis and process optimization.

Environmental and regulatory considerations for 8-Bromo-5-(trifluoromethoxy)quinoline are also critical. With increasing emphasis on green chemistry, researchers explore solvent-free or catalytic methods to minimize waste during its production. This addresses common search trends like "sustainable synthesis of halogenated quinolines" and "eco-friendly heterocyclic compounds." The compound’s stability under various conditions further supports its use in agrochemical formulations, where durability and efficacy are paramount.

In material science, 8-Bromo-5-(trifluoromethoxy)quinoline contributes to the development of organic semiconductors and luminescent materials. Its electron-withdrawing groups enhance charge transport properties, a hot topic in searches related to "quinoline-based OLED materials" and "advanced organic electronics." As industries shift toward flexible electronics and renewable energy technologies, this compound’s role in functional materials continues to expand.

Quality control and analytical methods for CAS No. 1133115-91-9 are equally important. Techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, addressing lab professionals’ queries about "quinoline derivative characterization." Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low temperature) to maintain stability, a frequent concern for buyers.

In summary, 8-Bromo-5-(trifluoromethoxy)quinoline (CAS No. 1133115-91-9) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its structural features and adaptability align with current research trends and industrial needs, making it a compound of enduring interest. By addressing high-search-volume topics like "quinoline applications in medicine" and "sustainable synthesis methods," this overview underscores its scientific and commercial significance.